Cas no 29770-64-7 (2-chlorohexanenitrile)
2-chlorohexanenitrile structure
Product Name:2-chlorohexanenitrile
CAS No:29770-64-7
MF:C6H10ClN
MW:131.603300571442
CID:1440218
PubChem ID:12453701
Update Time:2025-04-20
2-chlorohexanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Hexanenitrile, 2-chloro-
- 2-chlorohexanenitrile
- chlorohexanonitrile
- SCHEMBL10911084
- 2-chloro-hexanenitrile
- CS-0231916
- 29770-64-7
- AKOS011225106
- EN300-1258277
-
- Inchi: 1S/C6H10ClN/c1-2-3-4-6(7)5-8/h6H,2-4H2,1H3
- InChI Key: ATVDTOOBVYNLKI-UHFFFAOYSA-N
- SMILES: ClC(C#N)CCCC
Computed Properties
- Exact Mass: 131.0503
- Monoisotopic Mass: 131.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 91.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
2-chlorohexanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1258277-0.05g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 0.05g |
$162.0 | 2023-06-08 | |
| Enamine | EN300-1258277-0.1g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 0.1g |
$241.0 | 2023-06-08 | |
| Enamine | EN300-1258277-0.25g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 0.25g |
$347.0 | 2023-06-08 | |
| Enamine | EN300-1258277-0.5g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 0.5g |
$546.0 | 2023-06-08 | |
| Enamine | EN300-1258277-1.0g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 1g |
$699.0 | 2023-06-08 | |
| Enamine | EN300-1258277-2.5g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 2.5g |
$1370.0 | 2023-06-08 | |
| Enamine | EN300-1258277-5.0g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 5g |
$2028.0 | 2023-06-08 | |
| Enamine | EN300-1258277-10.0g |
2-chlorohexanenitrile |
29770-64-7 | 95% | 10g |
$3007.0 | 2023-06-08 | |
| Aaron | AR01EMGD-50mg |
2-chlorohexanenitrile |
29770-64-7 | 95% | 50mg |
$248.00 | 2025-02-10 | |
| Aaron | AR01EMGD-100mg |
2-chlorohexanenitrile |
29770-64-7 | 95% | 100mg |
$357.00 | 2025-02-10 |
2-chlorohexanenitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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